Cas no 441291-28-7 (4-benzoyl-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-benzoyl-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 441291-28-7
• MF: C₂₃H₁₈N₂O₃S
• MW: 402.465624332428
• CID: 6150547
• PubChem ID: 4247129
• Update Time: 2025-10-28

4-benzoyl-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• Oprea1_854722
• AKOS024600890
• (E)-4-benzoyl-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 4-benzoyl-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 441291-28-7
• 4-benzoyl-N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• F0834-0861
• SR-01000446053
• EU-0039660
• SR-01000446053-1

• Inchi： 1S/C23H18N2O3S/c1-25-20-18(28-2)9-6-10-19(20)29-23(25)24-22(27)17-13-11-16(12-14-17)21(26)15-7-4-3-5-8-15/h3-14H,1-2H3/b24-23-
• InChI Key： HANNNYRGWCLERI-VHXPQNKSSA-N
• SMILES： S1/C(=N\C(C2C=CC(C(C3C=CC=CC=3)=O)=CC=2)=O)/N(C)C2C(=CC=CC1=2)OC

Computed Properties

• Exact Mass: 402.10381361g/mol
• Monoisotopic Mass: 402.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 84.3Ų

Additional information on 4-benzoyl-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 4-Benzoyl-N-(2E)-4-Methoxy-3-Methyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidenebenzamide (CAS No. 441291-28-7)

The compound 4-Benzoyl-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, identified by the CAS number 441291-28-7, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzoyl group attached to a benzamide moiety and a substituted benzothiazole ring system. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The benzothiazole core is known for its versatility in binding to various biological targets, including enzymes and receptors. This makes 4-Benzoyl-N-(2E)-4-methoxy... a promising candidate for the design of new therapeutic agents. For instance, researchers have explored its potential as an inhibitor of certain kinases involved in cancer progression, demonstrating its ability to modulate cellular signaling pathways effectively.

In addition to its biological applications, this compound has shown remarkable properties in materials science. Its conjugated aromatic system and electron-withdrawing groups contribute to its high stability and fluorescence characteristics. These attributes make it a strong contender for use in advanced materials such as organic light-emitting diodes (OLEDs) and sensors. Recent advancements in synthetic methodologies have further enhanced the efficiency of producing this compound on an industrial scale, paving the way for its broader application.

The synthesis of 4-Benzoyl-N-(2E)-4-methoxy... involves a series of carefully optimized reactions, including nucleophilic substitutions and condensation reactions. Researchers have employed green chemistry principles to develop environmentally friendly synthesis routes, reducing the environmental footprint associated with its production. These efforts align with the growing global emphasis on sustainable chemical practices.

Moreover, computational studies have played a pivotal role in understanding the electronic properties and reactivity of this compound. Advanced quantum mechanical calculations have provided insights into its molecular orbitals and interaction patterns with other molecules. Such computational tools are increasingly being integrated into drug design pipelines to accelerate the discovery process and improve the success rate of candidate molecules.

In conclusion, 4-Benzoyl-N-(2E)-4-methoxy... stands as a testament to the innovative advancements in modern chemistry. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in both therapeutic development and materials innovation. As research continues to uncover new applications for this compound, it is poised to make significant contributions to various industries in the years to come.